Cas no 1196157-22-8 (ethyl 2-(5-chloropyrazin-2-yl)acetate)

Ethyl 2-(5-chloropyrazin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The compound features a chloropyrazine core, which enhances reactivity in nucleophilic substitution and cross-coupling reactions, making it useful for constructing heterocyclic frameworks. Its ester group provides a handle for further functionalization, such as hydrolysis or reduction, enabling diverse derivatization pathways. The chlorine substituent offers a strategic site for selective modifications, facilitating the synthesis of complex molecules. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic methodologies, underscoring its utility in research and industrial processes.
ethyl 2-(5-chloropyrazin-2-yl)acetate structure
1196157-22-8 structure
Product Name:ethyl 2-(5-chloropyrazin-2-yl)acetate
CAS No:1196157-22-8
MF:C8H9ClN2O2
MW:200.622260808945
CID:2616792
PubChem ID:15166486
Update Time:2025-06-09

ethyl 2-(5-chloropyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-chloropyrazin-2-yl)acetate
    • SCHEMBL23214039
    • 103-168-4
    • DTXCID701733065
    • SY357337
    • DB-385491
    • DTXSID701303016
    • MFCD13190339
    • AT40379
    • 1196157-22-8
    • Ethyl 2-(5-Chloro-2-pyrazinyl)acetate
    • Ethyl 5-chloro-2-pyrazineacetate
    • AB70230
    • Inchi: 1S/C8H9ClN2O2/c1-2-13-8(12)3-6-4-11-7(9)5-10-6/h4-5H,2-3H2,1H3
    • InChI Key: IELXBVQPSMCMKP-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=N1)CC(=O)OCC

Computed Properties

  • Exact Mass: 200.0352552Da
  • Monoisotopic Mass: 200.0352552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.1Ų

ethyl 2-(5-chloropyrazin-2-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1686360-1g
Ethyl 2-(5-chloropyrazin-2-yl)acetate
1196157-22-8 98%
1g
¥17760.00 2024-08-09

ethyl 2-(5-chloropyrazin-2-yl)acetate Related Literature

Additional information on ethyl 2-(5-chloropyrazin-2-yl)acetate

Ethyl 2-(5-Chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8): An Overview and Recent Advances

Ethyl 2-(5-chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of ethyl 2-(5-chloropyrazin-2-yl)acetate consists of an ethyl ester group attached to a 5-chloropyrazine ring. The presence of the chloropyrazine moiety imparts distinct chemical and biological properties to the molecule, making it an interesting target for synthetic chemists and pharmacologists alike. The compound's stability and reactivity are influenced by the electron-withdrawing nature of the chlorine atom, which can modulate its interactions with biological targets.

Recent studies have highlighted the potential of ethyl 2-(5-chloropyrazin-2-yl)acetate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, particularly in models of rheumatoid arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory properties, ethyl 2-(5-chloropyrazin-2-yl)acetate has shown promise in the treatment of neurodegenerative diseases. A study conducted by a team at the University of California (2023) found that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it was shown to reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease. These findings suggest that ethyl 2-(5-chloropyrazin-2-yl)acetate could be a potential lead compound for developing novel therapies for neurodegenerative disorders.

The synthetic accessibility of ethyl 2-(5-chloropyrazin-2-yl)acetate is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, enabling researchers to produce this compound on a scale suitable for preclinical and clinical studies. One such method involves the reaction of ethyl bromoacetate with 5-chloropyrazine-2-carbaldehyde in the presence of a base, followed by subsequent purification steps. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

The pharmacokinetic profile of ethyl 2-(5-chloropyrazin-2-yl)acetate has also been investigated in preclinical studies. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. For instance, it exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

In conclusion, ethyl 2-(5-chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its synthetic accessibility and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.